Cas no 1331823-62-1 ((4,4-difluoro-3-piperidyl)methanol)

• Product Name: (4,4-difluoro-3-piperidyl)methanol
• CAS No: 1331823-62-1
• MF: C₆H₁₁F₂NO
• MW: 151.154448747635
• MDL: MFCD21602016
• CID: 4584392
• PubChem ID: 67371998
• Update Time: 2025-10-29

(4,4-difluoro-3-piperidyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4,4-difluoropiperidin-3-yl)methanol
• BBL102034
• STL555833
• AT29318
• (4,4-difluoro-3-piperidyl)methanol
• CS-W001825
• [(3R)-4,4-difluoropiperidin-3-yl]methanol
• MFCD21602016
• EN300-218773
• AKOS016016128
• SCHEMBL12527141
• 1331823-62-1
• XTGWMTQKEVTLQD-UHFFFAOYSA-N
• 2378854-79-4

• MDL： MFCD21602016
• Inchi： 1S/C6H11F2NO/c7-6(8)1-2-9-3-5(6)4-10/h5,9-10H,1-4H2
• InChI Key： XTGWMTQKEVTLQD-UHFFFAOYSA-N
• SMILES： FC1(CCNCC1CO)F

Computed Properties

• Exact Mass: 151.08087030g/mol
• Monoisotopic Mass: 151.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (4,4-difluoro-3-piperidyl)methanol

Comprehensive Guide to (4,4-Difluoro-3-piperidyl)methanol (CAS No. 1331823-62-1): Properties, Applications, and Market Insights

(4,4-Difluoro-3-piperidyl)methanol (CAS No. 1331823-62-1) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique 4,4-difluoro substitution and hydroxymethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C6H11F2NO, offers a balance of lipophilicity and polarity, making it valuable for drug design and material science applications.

The growing interest in fluorinated compounds like (4,4-Difluoro-3-piperidyl)methanol stems from their enhanced metabolic stability and bioavailability, a trend highlighted in recent publications such as the Journal of Medicinal Chemistry. Researchers are particularly drawn to its potential in CNS-targeting drugs, where the difluoropiperidine scaffold may improve blood-brain barrier penetration. Current studies explore its role in modulating GPCRs (G-protein-coupled receptors), a hot topic in neuropharmacology.

From a synthetic chemistry perspective, (4,4-Difluoro-3-piperidyl)methanol demonstrates remarkable utility as a chiral building block. Its stereocenter at the 3-position allows for diastereoselective transformations, addressing the pharmaceutical industry's demand for enantiopure intermediates. The compound's methanol moiety provides a convenient handle for further derivatization through esterification, etherification, or oxidation reactions.

Market analysis reveals increasing procurement of 1331823-62-1 by contract research organizations (CROs) specializing in fluorine chemistry. According to 2023 data from Chemical Abstracts Service, global searches for "difluoropiperidine derivatives" have risen by 42% year-over-year, reflecting the compound's relevance in developing next-generation therapeutics. Major pharmaceutical companies are filing patents incorporating this scaffold for neurological disorders and inflammatory conditions.

Quality specifications for (4,4-Difluoro-3-piperidyl)methanol typically require ≥98% purity (HPLC), with strict control of regioisomers and residual solvents. Advanced analytical techniques like LC-MS and 19F NMR are employed for characterization, as emphasized in recent ACS symposiums on fluorinated pharmaceutical intermediates. Storage recommendations suggest inert atmosphere protection below -20°C to maintain stability.

Environmental and safety assessments indicate that 1331823-62-1 requires standard laboratory precautions comparable to other organofluorine compounds. The OECD QSAR Toolbox predicts favorable biodegradation profiles, aligning with the industry's shift toward green chemistry principles. This aspect is particularly relevant given increasing regulatory focus on PFAS alternatives in the chemical sector.

Emerging applications include use in PET radiopharmaceuticals, where the fluorine atoms enable 18F-labeling for diagnostic imaging. Recent conferences on molecular imaging have highlighted derivatives of (4,4-Difluoro-3-piperidyl)methanol as promising candidates for tau protein tracers in Alzheimer's research. This aligns with the booming theranostics market, projected to reach $4.8 billion by 2027.

Supply chain dynamics show that 1331823-62-1 is primarily sourced from specialized fluorochemical manufacturers in North America and Asia. Pricing trends indicate a 15-20% annual increase due to growing demand from biotech startups pursuing small molecule therapeutics. Industry reports suggest expanding production capacities to meet the needs of preclinical development pipelines.

Academic collaborations are exploring novel synthetic routes to (4,4-Difluoro-3-piperidyl)methanol, including continuous flow chemistry approaches that enhance yield and reduce waste. The 2024 European Journal of Organic Chemistry featured a microwave-assisted synthesis protocol achieving 92% yield, demonstrating innovation in process chemistry for this valuable intermediate.

Future prospects for 1331823-62-1 appear robust, with patent landscapes showing increased activity in kinase inhibitor applications. The compound's hydrogen bond donor/acceptor properties make it particularly suitable for protein-ligand interactions, a key focus area in computational drug design. As the pharmaceutical industry continues prioritizing fluorine-containing drugs (representing 30% of recent FDA approvals), demand for high-quality (4,4-Difluoro-3-piperidyl)methanol is expected to grow substantially.